Cas no 28804-67-3 (Benzene,tetrachloronitro- (6CI,7CI,9CI))

• Product Name: Benzene,tetrachloronitro- (6CI,7CI,9CI)
• CAS No: 28804-67-3
• MF: C₆HCl₄NO₂
• MW: 260.889637708664
• CID: 264698
• Update Time: 2024-01-27

Benzene,tetrachloronitro- (6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,tetrachloronitro- (6CI,7CI,9CI)
• 1,2,3,4-tetrachloro-5-nitrobenzene
• Benzene, tetrachloronitro- (9CI)
• NSC 57595
• Tetrachloronitrobenzene
• Tetrachloronitrobenzene (VAN)

• Inchi： 1S/C6HCl4NO2/c7-2-1-3(11(12)13)5(9)6(10)4(2)8/h1H
• InChI Key： MTBYTWZDRVOMBR-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 258.87633
• Monoisotopic Mass: 258.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.8
• Melting Point: 99.5 deg C
• Boiling Point: 210 to 212° F (NTP, 1992)
• Flash Point: °C
• Refractive Index: 1.62
• PSA: 43.14
• LogP: 2.62670

Benzene,tetrachloronitro- (6CI,7CI,9CI) Security Information

• Storage Condition：0-6°C